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Compound of Interest

Compound Name: Nickel(II) formate dihydrate

Cat. No.: B1631757

Get Quote

Executive Summary
This guide serves as a definitive technical reference for the characterization of Monoclinic

Nickel(II) Formate Dihydrate (

). While often utilized as a precursor for nickel catalysts or a model for magnetic coordination
polymers, its structural analogues (magnesium and manganese formates) make it a critical
reference standard in studying hydration states and polymorphism in pharmaceutical solid-
state chemistry.

This document moves beyond simple peak listing; it provides the crystallographic "source of

truth" derived from single-crystal refinement, enabling researchers to validate powder X-ray

diffraction (PXRD) data against theoretical models. It also details the phase transformation

pathways essential for stability profiling.

Crystallographic Reference Standard
The gold standard for identifying phase purity is not a static peak list, but the unit cell

parameters derived from high-quality single-crystal data. The monoclinic dihydrate phase is

isostructural with
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and

.

Crystal Data (Space Group )
Source: Weil, M. (2018). Redetermination of nickel(II) formate dihydrate.

Parameter Value (100 K) Value (RT approx.) Description

Crystal System Monoclinic Monoclinic

Space Group (No. 14) (No. 14) Centrosymmetric

(

)

Axis unique to formate

stacking

(

)

(

)

(

)

Monoclinic angle

4 4 Formula units per cell

Volume (

)
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ngcontent-ng-c3932382896="" class="ng-star-inserted">

Expert Insight: The structure contains two distinct

sites.

is coordinated by six formate oxygens, while

is coordinated by two formate oxygens and four water molecules. This

differentiation is critical when interpreting O-H stretching modes in IR or dehydration

kinetics.

XRD Pattern Analysis & Comparison
To validate your experimental sample, compare your PXRD pattern against the simulated

pattern derived from the lattice parameters above.[1]

Characteristic Low-Angle Peaks (Simulated for Cu K )
The following reflection positions are calculated based on the room temperature lattice

parameters. These serve as the primary "fingerprint" region.
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(deg)
-spacing (

)

Relative
Intensity

Note

10.38 8.52 Medium
Diagnostic low-

angle peak

12.51 7.07 Weak

Often

suppressed by

preferred

orientation

19.26 4.61 Strong

20.84 4.26 Very Strong

Primary

identification

peak

33.50 2.67 -- Medium
High-angle

confirmation

Phase Comparison: Dihydrate vs. Anhydrate
Distinguishing the dihydrate from the anhydrous form (often formed during aggressive drying) is

crucial.
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Feature
Dihydrate (

)

Anhydrate (

)

Color Green / Turquoise Yellow-Green / Khaki

Crystal Habit Prismatic / Blocky
Powder / Microcrystalline

aggregates

Key XRD Feature
Sharp peaks at low angles (

)

Broadened peaks; shift of

primary reflections to higher

angles due to volume

contraction.

Stability Stable at RT / 40-60% RH
Hygroscopic; reverts to

dihydrate in humid air.

Experimental Protocols
Protocol A: Synthesis of High-Purity Reference Crystals
Objective: Generate phase-pure monoclinic crystals suitable for XRD calibration.

Reagents:

Nickel(II) Carbonate Basic Hydrate (

)

Formic Acid (

)

Deionized Water (

)

Workflow:

Dissolution: Suspend 5.0 g Nickel Carbonate in 20 mL DI water.
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Acidification: Slowly add Formic Acid (excess, ~10 mL) with stirring until effervescence

ceases and a clear green solution forms.

Filtration: Filter through a 0.22

membrane to remove unreacted carbonate.

Crystallization: Cover the beaker with perforated parafilm. Allow slow evaporation at Room

Temperature (20-25°C) for 3-5 days. Do not heat, as this promotes the anhydrous phase.

Harvesting: Filter green crystals, wash with a minimal amount of cold ethanol, and air dry.

Protocol B: XRD Data Collection
Instrument: Bruker D8 Advance (or equivalent)

Geometry: Bragg-Brentano

Radiation: Cu K

(

)[2]

Range:

Step Size:

[3]

Time/Step: 1.0 sec (minimum)

Sample Prep: Back-loading holder to minimize preferred orientation of the (010) plates.

Visualization of Workflows
Figure 1: Synthesis & Characterization Workflow
This diagram outlines the critical path to ensure phase purity, highlighting the "Self-Validation"

checkpoints.
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Start: Ni Carbonate + Formic Acid Reaction (Effervescence)Add acid slowly

Filtration (0.22 µm)Clear green soln Slow Evaporation (RT)Cover w/ parafilm

Visual Check: Green Prisms?
No (Adjust pH)

Air Dry (No Heat)Yes PXRD ValidationCompare to ref

Click to download full resolution via product page

Caption: Step-by-step synthesis workflow with integrated visual quality control checkpoints.

Figure 2: Thermal Stability & Phase Transformation
Understanding the dehydration pathway is critical for storage and handling.

Ni(HCOO)2 · 2H2O
(Monoclinic, Green)

Heating (130-140°C)

Ni(HCOO)2
(Anhydrous, Yellow-Green)

Loss of 2 H2O

Rehydration (High Humidity)

Heating (>200°C)

Decomposition
(Ni / NiO + Gases)

Release CO2, H2

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1631757/docs?utm_src=pdf-body-img#reference-guide-monoclinic-nickel-ii-formate-dihydrate-xrd-pattern
https://www.benchchem.com/product/b1631757/docs?utm_src=pdf-body-img#reference-guide-monoclinic-nickel-ii-formate-dihydrate-xrd-pattern
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Thermal evolution pathway showing reversible dehydration and irreversible

decomposition.
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(Refer to PDF Card for Ni(HCOO)2·2H2O for legacy comparison).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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